N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H22N6O2/c1-13-14(2)25(12-24-13)18-10-17(22-11-23-18)20-8-9-21-19(26)15-6-4-5-7-16(15)27-3/h4-7,10-12H,8-9H2,1-3H3,(H,21,26)(H,20,22,23)
• InChI Key: ABZOEOMZUCOCBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNC(=O)C3=CC=CC=C3OC)C
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H22N6O2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.18042397 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

Research has shown promising anticancer activity of compounds related to N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-methoxybenzamide. A study demonstrated that certain compounds synthesized from similar molecular structures exhibited marked inhibition against human colon cancer, lung adenocarcinoma, and gastric cancer cell lines, showing potential as anticancer agents (Huang et al., 2020).

Antimicrobial and Antifungal Effects

Compounds with structural similarities have been synthesized and identified to possess antifungal effects against significant types of fungi like Aspergillus terreus and Aspergillus niger. This indicates their potential development into useful antifungal agents, broadening the scope of applications in combating microbial diseases (Jafar et al., 2017).

Synthesis and Characterization for Material Science

Research into the synthesis and characterization of novel aromatic polyimides, which are crucial materials for various industrial applications, has been conducted. These studies involve the preparation of new diamines and their polymerization with different dianhydrides, highlighting the compound's role in developing materials with high thermal stability and specific heat capacity, suitable for advanced material applications (Butt et al., 2005).

Enzymatic Activity Inhibition

The compound's derivatives have been studied for their inhibitory activity against various enzymes, which is crucial for the development of therapeutic agents. For instance, imidazole styrylbenzamide derivatives have been identified as potent inhibitors of CYP24A1, an enzyme involved in the metabolism of vitamin D, suggesting their potential use in therapeutic applications targeting enzyme-related pathways (Ferla et al., 2014).

Novel Synthesis Methods

Research has also focused on novel synthesis methods for creating derivatives of the compound with potential antimicrobial and anticancer activities. This includes the development of efficient synthesis pathways and the evaluation of these derivatives for their biological activities, providing a basis for the design of new therapeutic agents (Badne et al., 2011).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly given the wide range of biological activities exhibited by imidazole derivatives. Additionally, new synthetic routes could be developed to improve the efficiency and selectivity of the synthesis process.